N,N-dimethyl-2-({[(pyridin-2-ylthio)acetyl]amino}methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxamide

• IUPAC Name: N,N-dimethyl-2-[[(2-pyridin-2-ylsulfanylacetyl)amino]methyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxamide
• InChI: InChI=1S/C17H22N6O2S/c1-21(2)17(25)22-7-8-23-14(11-22)9-13(20-23)10-19-15(24)12-26-16-5-3-4-6-18-16/h3-6,9H,7-8,10-12H2,1-2H3,(H,19,24)
• InChI Key: ZGPALBMNRNXLHI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCN2C(=CC(=N2)CNC(=O)CSC3=CC=CC=N3)C1
• Molecular Formula: C17H22N6O2S
• Molecular Weight: 374.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multistep reactions starting from substituted 3-hydroxypyrazoles, prepared based on ethyl esters of substituted 4-(pyridin-2-ylthio)- or 4-(1,4-dihydropyridin-2-ylthio)acetoacetic acids and hydrazine hydrate. These precursors are used in the synthesis of pyrazole derivatives, demonstrating the complexity and the versatility of synthetic routes for such compounds (Rodinovskaya et al., 2003).

Molecular Structure Analysis

X-ray diffraction analysis plays a crucial role in establishing the molecular and crystal structure of synthesized compounds, providing definitive proof of the molecular arrangement and the spatial orientation of atoms within the molecule. This analytical technique has been employed to elucidate the structure of analogous compounds, confirming the precise arrangement of their molecular structures (Rodinovskaya et al., 2003).

Chemical Reactions and Properties

The chemical behavior of such compounds often involves reactions with various reagents, leading to the formation of diverse derivatives. These reactions can include condensation with malononitrile, cyanothioacetamide, or benzoylacetonitrile, and reactions with hydrazine hydrate or hydroxylamine, illustrating the compound's reactivity and potential to form a wide range of chemical derivatives with different properties (Al-Omran & El-Khair, 2005).